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Compound of Interest

Compound Name: (S)-4-Methoxydalbergione

Cat. No.: B161816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical nomenclature of (S)-4-
Methoxydalbergione, a naturally occurring neoflavonoid. The information is presented to

support research and development activities in medicinal chemistry, pharmacology, and related

disciplines.

Chemical Identity
(S)-4-Methoxydalbergione is a recognized bioactive compound that has been isolated from

various plant species, including Dalbergia miscolobium and Dalbergia sissoo[1]. Its chemical

structure and properties are of significant interest to the scientific community.

Nomenclature
The precise identification of chemical compounds is critical for scientific communication and

reproducibility of research. This section outlines the standardized IUPAC name and known

synonyms for (S)-4-Methoxydalbergione.

IUPAC Name:

The systematic name for (S)-4-Methoxydalbergione, as defined by the International Union of

Pure and Applied Chemistry (IUPAC), is:

2-methoxy-5-[(1S)-1-phenylprop-2-enyl]cyclohexa-2,5-diene-1,4-dione[1]
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This name precisely describes the molecular structure of the compound, including the

stereochemistry at the chiral center.

Synonyms:

A variety of synonyms for (S)-4-Methoxydalbergione are used in scientific literature and

chemical databases. The following table provides a comprehensive list of these alternative

names and identifiers.

Synonym Reference

(S)-2-Methoxy-5-(1-phenylallyl)cyclohexa-2,5-

diene-1,4-dione
[1]

2,5-Cyclohexadiene-1,4-dione, 2-methoxy-5-

[(1S)-1-phenyl-2-propen-1-yl]-
[1]

2-methoxy-5-[(1S)-1-phenylallyl]-1,4-

benzoquinone
[1]

S-4-methoxydalbergione [1]

Chemical Identifiers:

For unambiguous identification in databases and regulatory documents, the following identifiers

are assigned to (S)-4-Methoxydalbergione.

Identifier Type Identifier Reference

CAS Number 2543-95-5 [1]

PubChem CID 10400054 [1]

ChEMBL ID CHEMBL255297 [1]

DTXSID DTXSID001154141 [1]

Experimental Protocols and Data Presentation
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Detailed experimental protocols for the isolation, synthesis, or biological evaluation of (S)-4-
Methoxydalbergione are beyond the scope of this initial guide. Such information would be

compiled from specific research articles and presented in a structured format upon further

investigation. Quantitative data, such as physicochemical properties and biological activity

metrics, would also be summarized in tabular form for clarity and ease of comparison.

Logical Relationships and Workflows
To illustrate experimental workflows or signaling pathways involving (S)-4-
Methoxydalbergione, a visual representation is often beneficial. The following is a conceptual

example of how such a relationship could be depicted using the DOT language.

Natural Product Extraction Purification Cascade

Compound Characterization

Dalbergia Species Solvent Extraction Crude Extract Column Chromatography Active Fractions HPLC Purification (S)-4-Methoxydalbergione

Spectroscopic Analysis (NMR, MS)

Biological Activity Screening Identification of 
Bioactive Properties

Data Analysis

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and characterization of (S)-4-
Methoxydalbergione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. (S)-4-Methoxydalbergione | C16H14O3 | CID 10400054 - PubChem
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To cite this document: BenchChem. [A Comprehensive Technical Guide to (S)-4-
Methoxydalbergione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161816#s-4-methoxydalbergione-synonyms-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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